Cas no 898780-93-3 (2'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 2'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898780-93-3
• MF: C₁₉H₂₀O₃S
• MW: 328.425304412842
• MDL: MFCD03843256
• CID: 1945483
• PubChem ID: 24725974
• Update Time: 2025-04-21

2'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-CARBOETHOXY-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• ethyl 2-[3-(4-methylsulfanylphenyl)propanoyl]benzoate
• LogP
• 898780-93-3
• AKOS016021283
• DTXSID00644367
• MFCD03843256
• Ethyl 2-{3-[4-(methylsulfanyl)phenyl]propanoyl}benzoate
• 2'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD03843256
• Inchi： 1S/C19H20O3S/c1-3-22-19(21)17-7-5-4-6-16(17)18(20)13-10-14-8-11-15(23-2)12-9-14/h4-9,11-12H,3,10,13H2,1-2H3
• InChI Key： HDLAEHRALAIAOL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 328.11331567Da
• Monoisotopic Mass: 328.11331567Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones